Cas no 300556-99-4 (8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one)

• Product Name: 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one
• CAS No: 300556-99-4
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 3932796
• PubChem ID: 5103321
• Update Time: 2025-06-11

8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-methoxy-3-(1-methyl-1H-benzimidazol-2-yl)-
• 8-methoxy-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
• 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one
• STK980636
• 8-methoxy-3-(1-methyl-1H-benzimidazol-2-yl)-2H-chromen-2-one
• 8-methoxy-3-(1-methylbenzimidazol-2-yl)chromen-2-one
• 3-(1-methylbenzimidazol-2-yl)-8-methoxycoumarin
• 300556-99-4
• AKOS002236536
• F0308-0956
• Oprea1_131391

• Inchi： 1S/C18H14N2O3/c1-20-14-8-4-3-7-13(14)19-17(20)12-10-11-6-5-9-15(22-2)16(11)23-18(12)21/h3-10H,1-2H3
• InChI Key： HHIXLIWULQZRRC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C1N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 306.10044231Da
• Monoisotopic Mass: 306.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one

Introduction to 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one (CAS No. 300556-99-4) and Its Emerging Applications in Chemical Biology

8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one, identified by its CAS number 300556-99-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This chromenone derivative combines a benzodiazole moiety with a methoxy-substituted chromenone backbone, creating a molecule with potential therapeutic applications. The presence of these functional groups not only influences its chemical reactivity but also contributes to its biological activity, making it a subject of extensive research in drug discovery and medicinal chemistry.

The chromenone scaffold, characterized by its oxygen-containing heterocyclic ring system, is well-documented for its broad spectrum of biological activities. These include anti-inflammatory, antioxidant, and antimicrobial properties, which have been extensively studied in various pharmacological contexts. In particular, the 8-methoxy substituent enhances the molecule's solubility and bioavailability, while the 1-methyl-1H-1,3-benzodiazol-2-yl group introduces additional binding interactions with biological targets. This combination of structural elements has positioned 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one as a promising candidate for further exploration in therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies suggest that the benzodiazole moiety interacts with specific amino acid residues in protein targets, modulating their function. This interaction has been observed in enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and neurodegeneration. The 8-methoxy group further enhances these interactions by providing hydrophobic and hydrogen bonding capabilities, improving the compound's overall efficacy.

In the realm of oncology, 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one has shown promise as an inhibitor of kinases and other enzymes implicated in tumor growth and progression. Preclinical studies have demonstrated its ability to disrupt aberrant signaling pathways by selectively binding to target proteins. The 1-methyl-1H-1,3-benzodiazol-2-yl group plays a crucial role in this process by stabilizing the enzyme-inhibitor complex through non-covalent interactions. These findings have opened new avenues for developing novel chemotherapeutic agents that leverage the unique structural properties of this compound.

Beyond oncology, research has also explored the potential applications of 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one in neurodegenerative disorders. The benzodiazole moiety is known to modulate GABAergic neurotransmission, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The 8-methoxy substituent enhances blood-brain barrier penetration, allowing for more effective delivery to central nervous system targets. Early studies have reported neuroprotective effects following administration of this compound, suggesting its potential as a therapeutic intervention.

The synthesis of 8-methoxy-3-(1-methyl-1H-1,3-benzodiazol-2-y)-2H-chromen - 2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzodiazole moiety within the chromenone framework. These synthetic strategies not only enhance efficiency but also allow for structural modifications to optimize biological activity.

Quality control and analytical characterization are critical aspects of ensuring the consistency and reliability of 8-methoxy - 3-( 1 -methyl - 1 H - 1 , 3 -benzodiazol - 2 - yl ) - 2 H -chromen - 2 - one for both research and commercial purposes. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm molecular structure and assess purity. These analytical techniques provide detailed insights into the compound's chemical composition, ensuring that it meets stringent regulatory standards before being used in further studies.

The pharmacokinetic profile of 8-methoxy - 3-( 1 -methyl - 1 H - 1 , 3 -benzodiazol - 2 - yl ) - 2 H-chromen - 2-one has been thoroughly investigated to understand its absorption, distribution, metabolism, excretion (ADME) properties. Studies indicate that the compound exhibits moderate solubility in water and lipids, facilitating its absorption after oral administration. Metabolic studies have revealed that it undergoes biotransformation via cytochrome P450 enzymes into inactive metabolites. These findings are crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

The future direction of research on 8-methoxy - 3-( ( ( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) ) ) ) ) ) ) )methyl-H ( H ( H ( H ( H ( H ( H ( H ( H , , , , , , , , , , / / / / / / / / / benzodiazol benzodiazol benzodiazol benzodiazol benzodiazol benzodiazol benzodiazol benzodiazol benzo d az ol